BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of 2,6-
Difluoronicotinic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,6-Difluoronicotinic acid

Cat. No.: B070906

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures
for 2,6-Difluoronicotinic acid. The information is intended to support laboratory personnel in
minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties

2,6-Difluoronicotinic acid is a fluorinated pyridine derivative. A summary of its key physical
and chemical properties is presented below.

Property Value Reference
CAS Number 171178-50-0 [1]
Molecular Formula C6H3F2NO2 [1]
Molecular Weight 159.09 g/mol [1]
Appearance Not specified, likely a solid [1]
Melting Point 165-167 °C [1]
Boiling Point 304.7 £ 37.0 °C at 760 mmHg [1]
Flash Point No data available [1]
Density No data available [1]
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Hazard Identification and GHS Classification

2,6-Difluoronicotinic acid is classified as an irritant. The following table summarizes its
hazard statements according to the Globally Harmonized System (GHS).

Hazard Class Hazard Statement
Skin Irritation H315: Causes skin irritation
Eye Irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure H335: May cause respiratory irritation

Data for GHS classification is based on similar fluorinated nicotinic acid compounds in the
absence of a specific entry for 2,6-Difluoronicotinic acid in some databases.

A logical diagram illustrating the relationship between the hazard classification and the required

safety precautions is provided below.

GHS Hazard Classifications Precautionary Measures

H335: May cause respiratory irritation P271: Use only outdoors or in a well-ventilated area

H319: Causes serious eye irritation P261: Avoid breathing dust/fume/gas/mist/vapours/spray

NVANY]

P280: Wear protective gloves/protective clothing/eye protection/face protection

H315: Causes skin irritation

Click to download full resolution via product page
GHS Hazard and Precautionary Statements Relationship

Toxicological Information
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There is no specific quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50
(lethal concentration, 50%), available for 2,6-Difluoronicotinic acid in the reviewed literature
and safety data sheets.[1] The primary hazards are related to its irritant properties.

First Aid Measures

In the event of exposure to 2,6-Difluoronicotinic acid, the following first aid measures should
be taken immediately.

Exposure Route First Aid Protocol

Immediately wash the affected area with
copious amounts of water for at least 15

Skin Contact minutes while removing contaminated clothing
and shoes. If irritation persists, seek medical

attention.[2]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to

Eye Contact . - S
separate the eyelids with fingers. If irritation

persists, seek medical attention.[2]

Remove the individual to fresh air. If symptoms
Inhalation persist or in severe cases, seek medical

attention.[2]

Wash out the mouth with copious amounts of
Ingestion water for at least 15 minutes. Seek medical

attention.[2]

Experimental Protocol for Safe Handling

The following is a generalized experimental protocol for the safe handling of 2,6-
Difluoronicotinic acid, based on standard operating procedures for hazardous chemical
powders.[2][3][4]

5.1. Engineering Controls
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 All handling of 2,6-Difluoronicotinic acid powder should be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[1][4]

e Ensure that a safety shower and eyewash station are readily accessible in the immediate
work area.[5]

5.2. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are required.[1]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[1]

o Skin and Body Protection: A laboratory coat and closed-toe shoes are mandatory.[1]
5.3. Handling and Weighing Procedure

» Before handling, ensure all necessary PPE is donned correctly.

» Designate a specific area within the fume hood for handling the powder.

e To minimize dust generation when weighing, tare a sealed container. In the fume hood, add
the 2,6-Difluoronicotinic acid to the container and then securely close it before moving it to
the balance for weighing.[2]

o Keep containers of the chemical closed when not in use.[2]
5.4. Storage

» Store 2,6-Difluoronicotinic acid in a tightly closed container in a cool, dry, and well-
ventilated area.[6]

» Store away from incompatible materials, such as oxidizing agents.[1]
5.5. Spill and Waste Disposal

o Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust formation,
and place it in a sealed container for disposal.[1] For larger spills, evacuate the area and
follow emergency procedures.
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» Waste Disposal: Dispose of waste 2,6-Difluoronicotinic acid and any contaminated
materials as hazardous chemical waste in accordance with local, state, and federal
regulations.[5]

The following diagram outlines a general workflow for the safe handling of a hazardous
chemical powder like 2,6-Difluoronicotinic acid.
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Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
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Perform experimental procedure
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Remove and dispose of PPE correctly
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General Workflow for Safe Handling of Hazardous Powders
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry powder or carbon dioxide extinguishers.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[2]

e Hazardous Combustion Products: Combustion may produce carbon monoxide, nitrogen
oxides, and hydrogen fluoride.[1]

Accidental Release Measures

e Personal Precautions: Wear appropriate personal protective equipment, including a
respirator, gloves, and eye protection.[2]

» Environmental Precautions: Prevent the material from entering drains or water courses.[2]

e Methods for Cleaning Up: Mix the spilled material with an inert absorbent like sand, then
sweep it up and place it in a tightly closed container for disposal.[2]

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a thorough review of the official Safety Data Sheet (SDS) and adherence to all
institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2,6-
Difluoronicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070906#safety-and-handling-of-2-6-difluoronicotinic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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